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Compound of Interest

Compound Name: Disperse Yellow 60

Cat. No.: B093087 Get Quote

Ecotoxicity of Disperse Yellow 7: A Comparative
Analysis
A critical evaluation of the environmental impact of Disperse Yellow 7 reveals a significant

ecotoxicological profile, particularly towards aquatic life. This guide provides a comparative

assessment of Disperse Yellow 7 against other disperse dyes, supported by experimental data,

to inform researchers, scientists, and drug development professionals on its potential

environmental risks.

Disperse Yellow 7 (DY7), a monoazo dye, exhibits notable toxicity to a range of aquatic

organisms. Experimental data indicates its potential for adverse effects at low concentrations,

raising concerns about its environmental fate and impact upon release into aquatic

ecosystems.

Comparative Ecotoxicity Data
The following table summarizes the available ecotoxicity data for Disperse Yellow 7 and a

selection of other disperse dyes, offering a quantitative comparison of their impact on various

trophic levels.
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Dye
Test
Organism

Endpoint Duration Value Units
Referenc
e

Disperse

Yellow 7

Pimephale

s promelas

(Fathead

minnow)

LC50 20 days 0.025 mg/L

Disperse

Yellow 7

Hyalella

azteca

(Amphipod

)

LC50 14 days 0.16 mg/L

Disperse

Yellow 7

Hyalella

azteca

(Amphipod

)

LC50 28 days 0.12 mg/L

Disperse

Yellow 7

Hexagenia

spp.

(Mayfly)

IC25

(growth)
21 days 9.6 µg/g

Environme

nt Canada

Disperse

Yellow 7

Tubifex

tubifex

(Sludge

worm)

IC25

(reproducti

on)

28 days 1.3 - 11.8 µg/g
Environme

nt Canada

Disperse

Orange 13

Hyalella

azteca

(Amphipod

)

LC50 14 days 1.41 mg/L

Disperse

Orange 13

Hyalella

azteca

(Amphipod

)

LC50 28 days 0.61 mg/L

Disperse

Blue 79:1

Oncorhync

hus mykiss

(Rainbow

trout)

NOEC 122 days ≥ 0.0048 mg/L
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Disperse

Blue 291

Pimephale

s promelas

(Fathead

minnow)

LC50 96 hours 0.0675 mg/L [1]

LC50 (Lethal Concentration 50): The concentration of a substance that is lethal to 50% of the

test organisms. IC25 (Inhibitory Concentration 25): The concentration of a substance that

causes a 25% inhibition in a measured response (e.g., growth, reproduction). NOEC (No

Observed Effect Concentration): The highest tested concentration of a substance at which no

statistically significant adverse effect is observed.

Experimental Protocols
The ecotoxicity data presented in this guide are primarily derived from studies following

standardized testing protocols, such as those established by the Organisation for Economic

Co-operation and Development (OECD). These guidelines ensure the reliability and

comparability of ecotoxicological data.

General Experimental Workflow for Aquatic Toxicity Testing:
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(Determine concentration range)
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(e.g., Fish, Daphnia, Algae)

Test Medium
(e.g., Reconstituted Water)

Definitive Test
(Exposure to a series of concentrations)

Observation of Effects
(e.g., Mortality, Immobilization, Growth Inhibition)

Statistical Analysis
(e.g., Probit, Logit)

Determination of Endpoints
(LC50, EC50, NOEC)
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Caption: General workflow for aquatic ecotoxicity testing of disperse dyes.

Key OECD Guidelines for Aquatic Ecotoxicity Testing:

OECD 203: Fish, Acute Toxicity Test: This guideline details the methodology for determining

the acute lethal toxicity of substances to fish over a 96-hour exposure period.

OECD 202: Daphnia sp., Acute Immobilisation Test: This protocol is used to assess the

acute toxicity of substances to daphnids (water fleas) by observing their immobilization after

48 hours of exposure.

OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test: This test evaluates

the effects of a substance on the growth of freshwater microalgae over a 72-hour period.

Potential Mechanisms of Ecotoxicity
The ecotoxicity of disperse dyes, including Disperse Yellow 7, can be attributed to their

chemical structure and properties. As azo dyes, they can undergo reductive cleavage to form

potentially more toxic aromatic amines.[2] Studies on Disperse Yellow 7 have shown that it can

induce cellular stress and affect androgen-related gene transcription in amphibians.[3] The

lipophilic nature of disperse dyes also contributes to their potential for bioaccumulation in

aquatic organisms.

Conceptual Diagram of Potential Signaling Pathways Affected by Disperse Dye Ecotoxicity:
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Caption: Potential signaling pathways affected by disperse dye toxicity.
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In conclusion, the available data strongly suggests that Disperse Yellow 7 poses a significant

ecotoxicological risk, particularly to aquatic invertebrates and the early life stages of fish. Its

toxicity is comparable to or, in some cases, greater than other disperse dyes for which data is

available. The potential for bioaccumulation and the formation of toxic degradation products

further underscore the need for careful management and treatment of effluents containing this

and other disperse dyes. Further research to fill data gaps, particularly for algal species and

chronic fish toxicity, is recommended for a more complete risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. dergi-fytronix.com [dergi-fytronix.com]

2. researchgate.net [researchgate.net]

3. Sediment contaminated with the Azo Dye disperse yellow 7 alters cellular stress- and
androgen-related transcription in Silurana tropicalis larvae - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Ecotoxicity assessment of Disperse Yellow 7 versus
other disperse dyes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093087#ecotoxicity-assessment-of-disperse-yellow-
7-versus-other-disperse-dyes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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